methyl 2-(3-amino-2-methylphenyl)acetate
Overview
Description
Methyl 2-(3-amino-2-methylphenyl)acetate is an organic compound with the molecular formula C10H13NO2 . It is a building block used in the synthesis of various chemical compounds .
Molecular Structure Analysis
The molecular structure of methyl 2-(3-amino-2-methylphenyl)acetate can be represented by the SMILES stringO=C(OC)CC1=CC=CC(N)=C1C . This indicates that the compound contains an acetate group (O=C(OC)) attached to a 2-methylphenyl group with an amino group at the 3-position.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(3-amino-2-methylphenyl)acetate involves the reaction of 3-amino-2-methylbenzoic acid with methyl chloroacetate in the presence of a base to form the desired product.", "Starting Materials": [ "3-amino-2-methylbenzoic acid", "methyl chloroacetate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3-amino-2-methylbenzoic acid to a reaction flask", "Add a base (e.g. sodium hydroxide) to the reaction flask to adjust the pH to basic conditions", "Add methyl chloroacetate to the reaction flask and stir the mixture at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Acidify the reaction mixture with hydrochloric acid to pH 2-3", "Extract the product with a suitable organic solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product, methyl 2-(3-amino-2-methylphenyl)acetate" ] } | |
CAS RN |
1261877-85-3 |
Product Name |
methyl 2-(3-amino-2-methylphenyl)acetate |
Molecular Formula |
C10H13NO2 |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
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